hodological licati
BENGHE ey cricn

Application Notes: Preparation of Streptonigrin
Stock Solution in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Streptonigrin

Cat. No.: B1681762

Introduction

Streptonigrin is a potent antitumor antibiotic with a complex molecular structure, originally
isolated from Streptomyces flocculus. Due to its therapeutic potential, it is a subject of interest
in cancer research and drug development. A critical first step in conducting in vitro and in vivo
studies with Streptonigrin is the preparation of a stable, concentrated stock solution. Owing to
its poor solubility in aqueous solutions, Dimethyl Sulfoxide (DMSO) is the recommended
solvent for preparing Streptonigrin stock solutions.[1][2] This document provides a detailed
protocol for the preparation, storage, and handling of a Streptonigrin stock solution in DMSO.

Physicochemical Properties

A summary of the key quantitative data for Streptonigrin is presented in the table below. This
information is essential for accurate calculations when preparing stock solutions.
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Property Value Reference(s)
Molecular Formula C25H22N40s [2]
Molecular Weight 506.47 g/mol [2]
Dark-red to deep dark-red solid
Appearance [2]
powder
Solubility Soluble in DMSO and DMF

Moderately soluble in

methanol or ethanol

Poor water solubility

Stock Solution Stability and Storage

Proper storage is crucial to maintain the stability and efficacy of the Streptonigrin stock

solution.

Condition

Recommendation Reference(s)

Solid Compound (Long-term)

Store at -20°C for months to

years.

Solid Compound (Short-term)

Store at 0-4°C for days to
weeks.

DMSO Stock Solution

Aliguot into single-use vials
and store at -20°C for long-

term (months) stability.

Avoid repeated freeze-thaw

cycles.

For cell culture applications, it is critical to ensure the final concentration of DMSO in the

experimental medium is non-toxic to the cells. Most cell lines can tolerate DMSO

concentrations up to 0.5%, though some may be sensitive to concentrations as low as 0.1%.

Therefore, the stock solution should be sufficiently concentrated to allow for significant dilution.
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Experimental Protocols

Objective: To prepare a 10 mM stock solution of Streptonigrin in DMSO.

Materials:

Streptonigrin (solid powder)

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

» Sterile microcentrifuge tubes or cryovials

o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

e Vortex mixer

o Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves
Calculations:

To prepare a 10 mM stock solution, the required amount of Streptonigrin and DMSO must be
calculated. The formula to determine the volume of DMSO needed for a specific mass of
Streptonigrin is:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))
Example Calculation for 1 mg of Streptonigrin:

e Mass: 1 mg=0.001g

¢ Molecular Weight: 506.47 g/mol

» Desired Concentration: 10 mM = 0.010 mol/L

Volume (L) = 0.001 g/ (506.47 g/mol * 0.010 mol/L) = 0.0001974 L Volume (pL) = 197.4 pL

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1681762?utm_src=pdf-body
https://www.benchchem.com/product/b1681762?utm_src=pdf-body
https://www.benchchem.com/product/b1681762?utm_src=pdf-body
https://www.benchchem.com/product/b1681762?utm_src=pdf-body
https://www.benchchem.com/product/b1681762?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Therefore, to prepare a 10 mM stock solution, dissolve 1 mg of Streptonigrin in 197.4 pL of
DMSO.

Protocol:

o Preparation: Before starting, ensure the workspace is clean and all materials are readily
accessible. Allow the vial of Streptonigrin to equilibrate to room temperature before opening
to prevent condensation.

» Weighing: Carefully weigh out the desired amount of Streptonigrin powder (e.g., 1 mg)
using an analytical balance and place it into a sterile microcentrifuge tube.

» Solvent Addition: Based on the mass of Streptonigrin weighed, calculate the required
volume of DMSO to achieve a 10 mM concentration. Using a calibrated micropipette, add the
calculated volume of DMSO directly to the tube containing the Streptonigrin powder.

o Dissolution: Close the tube tightly and vortex the solution until the Streptonigrin is
completely dissolved. The solution should be clear and free of any visible particulates.
Gentle warming or sonication can be used to aid dissolution if necessary, but avoid
excessive heat.

» Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, aliquot the
stock solution into smaller, single-use volumes in sterile cryovials. Label each aliquot clearly
with the compound name, concentration, and date of preparation.

e Long-term Storage: Store the aliquots at -20°C for long-term use.
Visualizations
Workflow for Streptonigrin Stock Solution Preparation

The following diagram illustrates the key steps in the preparation of a Streptonigrin stock
solution.
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Caption: Workflow for preparing a 10 mM Streptonigrin stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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